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Compound of Interest

Compound Name: N,N-Dimethylpivalamide
CAS No.: 24331-71-3
Cat. No.: B1295279
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals
Introduction

N,N-Dimethylpivalamide, also known as N,N,2,2-Tetramethylpropanamide, is a tertiary amide
derivative of pivalic acid. Its chemical structure, featuring a bulky tert-butyl group adjacent to
the amide functionality, imparts specific steric and electronic properties that make it a subject of
interest in organic synthesis and medicinal chemistry. A thorough understanding of its physical
properties is fundamental for its application in reaction kinetics, formulation development, and
as a reference compound in material science. This guide provides a summary of the available
physical property data for N,N-Dimethylpivalamide and details the standard experimental
protocols for their determination.

Core Physical and Chemical Properties

A summary of the key physical and chemical identifiers for N,N-Dimethylpivalamide is
presented below.
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Property Value Source

Chemical Name N,N-Dimethylpivalamide

Synonyms NAN.2.2- _ [1]
Tetramethylpropanamide

CAS Number 24331-71-3 [1]

Molecular Formula C7H1sNO [1]

Molecular Weight 129.20 g/mol [2]

Appearance Data not readily available

Melting Point Data not readily available

Boiling Point 75-76 °C (at 0.020 atm) [3]

Density Data not readily available

Solubility Data not readily available

Experimental Protocols

The following sections detail the standard laboratory procedures for determining the key
physical properties of a chemical substance like N,N-Dimethylpivalamide.

Determination of Melting Point

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
a pure substance, this transition occurs over a narrow temperature range.

Methodology: Capillary Tube Method

o Sample Preparation: A small amount of the finely powdered, dry sample is packed into a
capillary tube, sealed at one end, to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of
a heated block or oil bath with a thermometer or an electronic temperature sensor. The
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sample should be positioned adjacent to the temperature sensor to ensure accurate
measurement.

e Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the
temperature approaches the expected melting point.

o Observation: The temperature at which the first drop of liquid appears is recorded as the
onset of melting. The temperature at which the entire sample has turned into a clear liquid is
recorded as the completion of melting. The melting point is reported as this range.

Determination of Boiling Point
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid, and the liquid changes into a vapor.

Methodology: Distillation Method

o Apparatus Setup: A small quantity of the liquid is placed in a distillation flask with a few
boiling chips to ensure smooth boiling. A thermometer is positioned in the neck of the flask
such that the top of the bulb is level with the bottom of the side-arm leading to the
condenser.

o Heating: The flask is heated gently. As the liquid boils, the vapor rises and surrounds the
thermometer bulb.

o Equilibrium: The temperature will stabilize when the vapor is in equilibrium with the boiling
liquid.

o Measurement: This stable temperature is recorded as the boiling point. It is crucial to also
record the atmospheric pressure at the time of the measurement, as the boiling point is
pressure-dependent.

Methodology: Capillary Method (for small quantities)

o Sample Preparation: A small amount of the liquid (a few drops) is placed in a small test tube.
A capillary tube, sealed at one end, is inverted and placed into the liquid.

o Heating: The test tube is attached to a thermometer and heated in a water or oil bath.
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e Observation: As the temperature rises, a stream of bubbles will emerge from the open end of
the capillary tube. The heat is then removed.

e Measurement: The temperature at which the liquid just begins to enter the capillary tube
upon cooling is recorded as the boiling point.

Determination of Density

Density is the mass of a substance per unit volume. For a liquid, it is typically measured using a
pycnhometer or a graduated cylinder and a balance.

Methodology: Using a Graduated Cylinder and Balance

Mass of Empty Cylinder: An empty, dry graduated cylinder is weighed on an analytical
balance, and its mass is recorded.

e Volume of Liquid: A known volume of the liquid is carefully added to the graduated cylinder.
The volume is read from the bottom of the meniscus.

e Mass of Cylinder and Liquid: The graduated cylinder containing the liquid is reweighed, and
the total mass is recorded.

e Calculation: The mass of the liquid is determined by subtracting the mass of the empty
cylinder from the total mass. The density is then calculated by dividing the mass of the liquid
by its volume. The temperature at which the measurement is made should be recorded as
density is temperature-dependent.

Determination of Solubility

Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to
dissolve in a solid, liquid, or gaseous solvent to form a homogeneous solution.

Methodology: Shake-Flask Method

o Preparation of Saturated Solution: An excess amount of the solute (N,N-
Dimethylpivalamide) is added to a known volume of the solvent in a flask.
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o Equilibration: The flask is sealed and agitated (e.g., in a shaker bath) at a constant
temperature for an extended period (typically 24-48 hours) to ensure that equilibrium is
reached.

o Phase Separation: The solution is then allowed to stand undisturbed at the same constant
temperature to allow the undissolved solid to settle.

o Sampling and Analysis: A sample of the supernatant (the clear saturated solution) is carefully
withdrawn, often using a filtered syringe to avoid transferring any solid particles.

» Quantification: The concentration of the solute in the sample is determined using a suitable
analytical technique, such as UV-Vis spectroscopy, HPLC, or gravimetric analysis after
solvent evaporation. The solubility is then expressed as mass of solute per volume or mass
of solvent (e.g., g/100 mL or g/100 g). This process is repeated for various solvents of
interest.

Visualizations
Experimental Workflow for Physical Property
Characterization

The following diagram illustrates a logical workflow for the experimental determination of the
key physical properties of a chemical compound.
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Caption: A logical workflow for the characterization of key physical properties.

Schematic for Boiling Point Determination by Capillary
Method

This diagram illustrates the setup for determining the boiling point of a liquid using the capillary
method, which is suitable for small sample volumes.
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Caption: Setup for determining boiling point using the capillary method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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